Cas no 1270556-31-4 (2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL)
1270556-31-4 structure
Product Name:2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
CAS No:1270556-31-4
MF:C11H17NO2S
MW:227.323181867599
CID:5690351
PubChem ID:82494735
Update Time:2023-10-13
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Chemical and Physical Properties
Names and Identifiers
-
- 1270556-31-4
- 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
- 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINEHCL
- Benzenemethanamine, α-(1-methylethyl)-4-(methylsulfonyl)-
-
- Inchi: 1S/C11H17NO2S/c1-8(2)11(12)9-4-6-10(7-5-9)15(3,13)14/h4-8,11H,12H2,1-3H3
- InChI Key: IFDDPMRFQGRTKZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C(C(C)C)N)(=O)=O
Computed Properties
- Exact Mass: 227.09799996g/mol
- Monoisotopic Mass: 227.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.126±0.06 g/cm3(Predicted)
- Boiling Point: 379.6±34.0 °C(Predicted)
- pka: 8.99±0.10(Predicted)
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847109-1g |
2-Methyl-1-(4-(methylsulfonyl)phenyl)propan-1-amine |
1270556-31-4 | 98% | 1g |
¥10668.00 | 2024-08-09 |
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1270556-31-4 (2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent